Cas no 587009-39-0 (N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide)

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide is a synthetic organic compound featuring a pyrazolo[3,4-d]pyrimidine core, a chlorophenyl group, and a thioacetamide linkage. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly in kinase inhibition or bioactive molecule development. The presence of sulfur and nitrogen heterocycles enhances its binding affinity and selectivity for biological targets. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability and synthetic accessibility make it a practical candidate for further derivatization in medicinal chemistry applications. Analytical characterization is supported by standard techniques such as NMR, HPLC, and mass spectrometry.
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide structure
587009-39-0 structure
Product Name:N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
CAS No:587009-39-0
MF:C19H14ClN5OS
MW:395.865360736847
CID:341191
PubChem ID:3362275
Update Time:2025-06-07

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4-chlorophenyl)-2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio]-
    • N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
    • 587009-39-0
    • F1874-0135
    • N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
    • AKOS002450845
    • N-(4-chlorophenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
    • N-(4-chlorophenyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
    • Inchi: 1S/C19H14ClN5OS/c20-13-6-8-14(9-7-13)24-17(26)11-27-19-16-10-23-25(18(16)21-12-22-19)15-4-2-1-3-5-15/h1-10,12H,11H2,(H,24,26)
    • InChI Key: MBRMXVBQBRCLQM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CSC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

  • Exact Mass: 395.06102
  • Monoisotopic Mass: 395.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 72.7

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1874-0135-2μmol
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
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F1874-0135-2mg
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
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F1874-0135-3mg
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
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F1874-0135-4mg
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
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Life Chemicals
F1874-0135-5mg
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
587009-39-0 90%+
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$69.0 2023-05-17
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F1874-0135-10mg
N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
587009-39-0 90%+
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